1-Methyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]pyrrolo[2,3-b]pyridine-2-carboxylic acid

• IUPAC Name: 1-methyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]pyrrolo[2,3-b]pyridine-2-carboxylic acid
• InChI: InChI=1S/C14H17N3O4/c1-14(2,3)21-13(20)16-9-8-6-5-7-15-11(8)17(4)10(9)12(18)19/h5-7H,1-4H3,(H,16,20)(H,18,19)
• InChI Key: KYXFZFVURBVZHI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=C(N(C2=C1C=CC=N2)C)C(=O)O
• Molecular Formula: C14H17N3O4
• Molecular Weight: 291.30 g/mol
• CAS No.: 2248372-87-2

Description

This compound is a derivative of 1H-pyrrolo[2,3-b]pyridine. It’s part of a series of derivatives that have shown potent activities against FGFR1, 2, and 3. These derivatives are being developed as potential inhibitors for the fibroblast growth factor receptor (FGFR), which plays an essential role in various types of tumors.

Synthesis Analysis

The synthesis of 1H-pyrrolo[2,3-b]pyridine derivatives involves complex chemical reactions. The specific synthesis process for “1-Methyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]pyrrolo[2,3-b]pyridine-2-carboxylic acid” is not explicitly mentioned in the available resources.

Chemical Reactions Analysis

The chemical reactions involving 1H-pyrrolo[2,3-b]pyridine derivatives are complex and involve multiple steps. The specific reactions for “this compound” are not detailed in the available resources.

Mechanism of Action

The mechanism of action for 1H-pyrrolo[2,3-b]pyridine derivatives involves inhibiting the FGFR signaling pathway. This pathway plays an essential role in various types of tumors. Therefore, targeting FGFRs represents an attractive strategy for cancer therapy.

Future Directions

The future directions for research on 1H-pyrrolo[2,3-b]pyridine derivatives involve further development and optimization of these compounds for use as FGFR inhibitors in cancer therapy.